Self-assembly and ring-opening metathesis polymerization of a bifunctional carbonate–stilbene macrocycle†
RSC Advances Pub Date: 2013-11-14 DOI: 10.1039/C3RA45055D
Abstract
A carbonate–stilbene bifunctional macrocycle was readily synthesized, and its assembly was studied by crystallization from several solvents. The macrocycle displayed columnar assembly from less polar solvents (THF and CH2Cl2), while a more compact structure was observed from 9 : 1 CH2Cl2–acetone. All structures displayed organization through the C–H⋯O hydrogen bonding motif as well as through aryl stacking interactions. Upon dissolution and treatment with Grubbs’ II catalyst, this 30-membered ring underwent entropy-driven ring-opening metathesis polymerization (ED-ROMP) to give a precisely linear alternating A–B–A–B copolymer. This design of a single macrocyclic building block allows the formation of supramolecular self-assembly in the solid-state while affording a linear alternating polymer from solution.
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Journal Name：RSC Advances
Research Products
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CAS no.: 14919-36-9
